Cas no 1342036-75-2 (2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid)
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
- AKOS013774934
- EN300-1123643
- CS-0344563
- 1342036-75-2
-
- Inchi: 1S/C8H13N3O2/c1-6-2-4-10-11(6)5-3-7(9)8(12)13/h2,4,7H,3,5,9H2,1H3,(H,12,13)
- InChI Key: ABRFTCSOPWHWKT-UHFFFAOYSA-N
- SMILES: OC(C(CCN1C(C)=CC=N1)N)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 81.1Ų
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123643-0.05g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1123643-0.1g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1123643-0.25g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1123643-0.5g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1123643-1.0g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 1g |
$1543.0 | 2023-06-09 | ||
| Enamine | EN300-1123643-2.5g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1123643-5.0g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 5g |
$4475.0 | 2023-06-09 | ||
| Enamine | EN300-1123643-10.0g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 10g |
$6635.0 | 2023-06-09 | ||
| Enamine | EN300-1123643-1g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1123643-5g |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid |
1342036-75-2 | 95% | 5g |
$3479.0 | 2023-10-26 |
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
Comprehensive Analysis of 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1342036-75-2): Properties, Applications, and Research Insights
In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1342036-75-2) has emerged as a compound of significant interest. This unique molecule, characterized by its pyrazole and amino acid functional groups, offers a wide range of potential applications in drug discovery, peptide synthesis, and enzyme inhibition studies. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of metabolic disorders and neurodegenerative diseases, which are among the most searched health topics globally.
The structural complexity of 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid makes it a valuable building block in medicinal chemistry. Its CAS No. 1342036-75-2 is frequently queried in scientific databases, reflecting its growing relevance. The compound's hybrid structure, combining a 5-methylpyrazole moiety with a butanoic acid backbone, enables interactions with various biological targets. Recent studies highlight its potential as a precursor for small molecule inhibitors, a hot topic in cancer research and anti-inflammatory drug development.
From a synthetic perspective, 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid poses intriguing challenges and opportunities. Its chirality and functional group compatibility are key factors driving its use in asymmetric synthesis, a trending area in organic chemistry. Laboratories focusing on green chemistry—another highly searched term—are investigating eco-friendly routes to synthesize this compound, aligning with the global push for sustainable science. The pyrazole ring in its structure is particularly noteworthy, as pyrazole derivatives are widely studied for their bioactivity and drug-like properties.
The physicochemical properties of CAS No. 1342036-75-2 have been the subject of extensive characterization. Its solubility profile, stability under physiological conditions, and pKa values are critical data points for researchers designing drug delivery systems—a frequently searched topic in pharmaceutical forums. The compound's logP and hydrogen bonding capacity suggest favorable bioavailability, making it attractive for oral drug formulations. These characteristics explain why queries about "2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid solubility" and "1342036-75-2 stability" are increasing in scientific search engines.
In the context of current research trends, 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid is being evaluated for its potential in personalized medicine approaches. The rise of AI-driven drug discovery (a top-searched term in 2023) has accelerated investigations into this compound's structure-activity relationships. Computational chemists are particularly interested in how its molecular docking properties might contribute to targeted therapies for complex diseases. Furthermore, its potential applications in nutraceuticals and cosmeceuticals are being explored, tapping into the booming wellness industry.
Quality control and analytical methods for CAS No. 1342036-75-2 represent another area of active research. Advanced techniques like HPLC-MS and NMR spectroscopy—frequently searched analytical methods—are employed to ensure the compound's purity and confirm its structure. The development of robust analytical protocols for this molecule is crucial, especially as interest grows in its scale-up production for commercial applications. Researchers are also investigating its degradation pathways and impurity profiles, addressing common questions about compound stability during storage and handling.
The commercial landscape for 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid is evolving rapidly. With increasing patent activity surrounding pyrazole-containing compounds, suppliers of CAS No. 1342036-75-2 are seeing growing demand from both academic and industrial researchers. The compound's appearance in high-throughput screening libraries and its potential as a pharmacophore in drug design continue to drive market interest. This aligns with the broader trend of searching for "novel bioactive compounds" and "emerging research chemicals" across scientific and business databases.
Looking ahead, the scientific community anticipates expanded applications for 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid in bioconjugation chemistry and proteomics research. Its unique structure makes it a candidate for developing chemical probes and activity-based protein profiling reagents—areas receiving significant attention in contemporary life sciences research. As the fields of chemical biology and drug discovery continue to converge, compounds like CAS No. 1342036-75-2 that bridge small molecule and biomolecular worlds will likely remain at the forefront of scientific inquiry and innovation.
1342036-75-2 (2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)